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Table 1: Key physicochemical data for Isoschaftoside [1]

Property Specification

CAS Number 52012-29-0

Molecular Formula C₂₆H₂₈O₁₄

Molecular Weight 564.49 g/mol

Appearance Light yellow to yellow solid

Recommended Solvent DMSO

Table 2: Stock solution preparation and storage [1]

Parameter Protocol

Typical Stock Concentration 100 mg/mL (177.15 mM)

Solubility in DMSO 100 mg/mL (requires ultrasonication)

Storage Conditions (Stock) -80°C for 6 months; -20°C for 1 month (protect from light)

Working Solution (In Vivo
Example)

Prepare in 10% DMSO, 40% PEG300, 5% Tween-80, 45%

saline
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Protocol: Master Stock Solution Preparation (100 mg/mL)

Calculations: Weigh 100 mg of isoschaftoside powder.
Solvent Addition: Transfer the powder to a 1 mL volumetric tube. Add pre-warmed, anhydrous

DMSO to bring the final volume to 1 mL.
Dissolution: Vortex the mixture thoroughly and then sonicate in a water bath sonicator for 10-15

minutes until the solution is clear and no particulate matter is visible.
Aliquoting: Immediately aliquot the master stock into single-use volumes (e.g., 10-20 µL) to minimize

freeze-thaw cycles.
Storage: Label and store aliquots at -80°C for long-term use (6 months) or at -20°C for short-term

use (1 month).

Experimental Protocols & Bioactivity Data

Table 3: Key in vitro bioactivity and experimental protocols [2] [1] [3]

Assay / Effect
Cell Line /
Model

Dosing Protocol Key Findings / Outcomes

Anti-senescence &
Antioxidant

Human

dermal
fibroblasts

1 µM for 12 days ↓ ROS; ↑ cell proliferation; ↑

mitochondrial membrane
potential; ↓ DNA damage;

activated autophagy [2] [3]

Anti-inflammatory BV2 microglial

cells (LPS-
activated)

200 µM for 9-24 h ↓ LPS-induced iNOS, TNF-α,

IL-1β, COX2; ↓ ERK1/2 and
mTOR phosphorylation [1]

Hepatoprotective /
Lipid Reduction

HepG2 cells
(Palmitic acid-

induced)

1-500 µM for 24 h Reduced lipid deposition via
activating autophagy flux; ↓

LC3-II and p62 expression [1]

Nematicidal Activity M. incognita 20-600 µg/mL LC₅₀ = 323.09 µg/mL [1]
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Assay / Effect
Cell Line /
Model

Dosing Protocol Key Findings / Outcomes

Gastroprotective Mouse gastric

ulcer models

Oral administration of fresh

Dendrobium officinale
granules (contains

isoschaftoside)

Activated Keap1-Nrf2 pathway;

↑ antioxidant enzymes (SOD,
CAT); ↓ MDA [2]

Protocol: Anti-Senescence Assay in Human Dermal Fibroblasts

This protocol outlines the methodology for assessing the anti-senescence effects of isoschaftoside, based on

published research [2] [3].

Cell Culture & Senescence Induction: Culture human dermal fibroblasts under standard conditions

(e.g., DMEM with 10% FBS). Induce senescence using sub-lethal, repeated treatment with hydrogen
peroxide (H₂O₂) or through serial passaging until senescence is confirmed.

Compound Treatment:
Prepare a 1 µM working solution of isoschaftoside from the DMSO stock in complete cell

culture medium. Ensure the final DMSO concentration is ≤ 0.1%.
Treat senescent cells with the 1 µM isoschaftoside solution. Include a negative control

(vehicle, e.g., 0.1% DMSO) and a positive control if available.
Refresh the medium containing the compound every 2-3 days.

Maintain the treatment for a period of 12 days.
Endpoint Analysis:

ROS Measurement: Use fluorescence-activated cell sorting (FACS) with a cell-permeable
ROS-sensitive dye (e.g., H₂DCFDA) to quantify intracellular ROS levels.

Proliferation Assay: Monitor cell proliferation rates using assays like CCK-8 or MTT at regular
intervals during the 12-day treatment.

Mitochondrial Membrane Potential (MMP): Assess MMP using FACS with a JC-1 or TMRM
dye.

DNA Damage: Perform a comet assay to detect DNA strand breaks.
Western Blotting: Analyze protein expression of senescence and autophagy markers (e.g.,

p62, LC3-II).

In Vivo Administration & Pharmacokinetics
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Table 4: In vivo efficacy and pharmacokinetic data [4] [1]

Aspect Model / System Details

In Vivo
Efficacy
(NAFLD)

C57 mice on High-

Fat Diet (HFD)

20 mg/kg; intraperitoneal injection (i.p.); daily for 4 weeks.

Result: ↓ body weight, ↓ hepatic steatosis, ↓ lipid droplets,
improved liver function markers [1]

Metabolic
Stability

Rat/Human Liver
Microsomes

Poor metabolism; extensively excreted unchanged in urine
and bile [4]

PBPK Model
Prediction

Humans with
Renal Impairment

Exposure significantly increased in patients with chronic
kidney disease (CKD). Cmax in CKD stage 5 patients was

~24x higher than in healthy subjects [4]

Protocol: In Vivo Efficacy Study in NAFLD Mouse Model

This protocol describes the administration of isoschaftoside in a high-fat diet-induced mouse model of non-

alcoholic fatty liver disease (NAFLD) [1].

Animal Model Preparation: House male C57BL/6JGpt mice and feed them a high-fat diet (HFD) for
4 weeks to induce NAFLD.

Working Solution for Injection:
Prepare a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Vortex

thoroughly.
Dilute the isoschaftoside master stock in this vehicle to achieve a concentration suitable for

administering a 20 mg/kg dose in a standard injection volume (e.g., 5 µL per gram of mouse
body weight).

Ensure the solution is clear before administration.
Dosing Regimen:

Administer the 20 mg/kg dose daily via intraperitoneal (i.p.) injection.
Include control groups: a vehicle-treated HFD group and a normal diet group.

Continue the treatment for 4 weeks while maintaining the HFD.
Terminal Analysis:

Monitor body weight weekly.
Collect blood for analysis of liver enzymes (ALT, AST) and blood glucose.

Harvest liver tissue for histopathological examination (H&E staining, Oil Red O staining) and
Western blot analysis of LC3-II and p62.
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Proposed Mechanism of Action

The following diagram summarizes the key anti-senescence mechanisms of isoschaftoside as identified in

cellular studies.
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Critical Notes for Researchers

DMSO Handling: Hygroscopic DMSO can significantly impact solubility. Use newly opened,

anhydrous DMSO for stock solution preparation to ensure accuracy and stability [1].
Vehicle Control: For both in vitro and in vivo experiments, always include a vehicle control group

(e.g., 0.1% DMSO in culture media or the injection vehicle without the compound) to account for any
effects of the solvent itself.

Renal Impairment Consideration: Physiologically based pharmacokinetic (PBPK) modeling
indicates that systemic exposure to schaftoside (a very similar compound) is drastically increased in

subjects with renal impairment [4]. This suggests that dose adjustment may be critical if
isoschaftoside is developed for populations with compromised kidney function.
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Conclusion

Isoschaftoside is a multifaceted flavonoid with promising bioactivities, particularly in anti-senescence,

hepatoprotection, and inflammation. The protocols and data provided here offer a robust foundation for

researchers to explore its potential further. Special attention should be paid to appropriate solvent use,

validated in vitro dosing schedules, and pharmacokinetic considerations for future translational development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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